Cas no 2679806-57-4 (benzyl N-(2R)-2-(3-bromo-4-fluorophenyl)-2-hydroxyethylcarbamate)

• Product Name: benzyl N-(2R)-2-(3-bromo-4-fluorophenyl)-2-hydroxyethylcarbamate
• CAS No: 2679806-57-4
• MF: C₁₆H₁₅BrFNO₃
• MW: 368.197607278824
• CID: 5620180
• PubChem ID: 165930860
• Update Time: 2025-08-02

benzyl N-(2R)-2-(3-bromo-4-fluorophenyl)-2-hydroxyethylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2679806-57-4
• benzyl N-[(2R)-2-(3-bromo-4-fluorophenyl)-2-hydroxyethyl]carbamate
• EN300-28300650
• benzyl N-(2R)-2-(3-bromo-4-fluorophenyl)-2-hydroxyethylcarbamate

• Inchi： 1S/C16H15BrFNO3/c17-13-8-12(6-7-14(13)18)15(20)9-19-16(21)22-10-11-4-2-1-3-5-11/h1-8,15,20H,9-10H2,(H,19,21)/t15-/m0/s1
• InChI Key： FFMAUKURDYBWFD-HNNXBMFYSA-N
• SMILES： BrC1=C(C=CC(=C1)[C@H](CNC(=O)OCC1C=CC=CC=1)O)F

Computed Properties

• Exact Mass: 367.02193g/mol
• Monoisotopic Mass: 367.02193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 58.6Ų

Additional information on benzyl N-(2R)-2-(3-bromo-4-fluorophenyl)-2-hydroxyethylcarbamate

Comprehensive Overview of Benzyl N-(2R)-2-(3-Bromo-4-fluorophenyl)-2-hydroxyethylcarbamate (CAS No. 2679806-57-4)

Benzyl N-(2R)-2-(3-bromo-4-fluorophenyl)-2-hydroxyethylcarbamate (CAS No. 2679806-57-4) is a specialized chiral compound with significant applications in pharmaceutical research and organic synthesis. This compound features a unique stereocenter at the 2R position, coupled with a bromo-fluorophenyl moiety, making it a valuable intermediate for drug discovery. Its molecular structure combines a carbamate group with a hydroxyethyl chain, offering versatility in derivatization. Researchers are increasingly interested in this compound due to its potential role in targeting enzyme inhibitors and receptor modulators, aligning with trends in precision medicine.

The growing demand for fluorinated and brominated aromatic compounds in medicinal chemistry has spotlighted 2679806-57-4. Its 3-bromo-4-fluorophenyl segment is particularly noteworthy, as halogenated aromatics are pivotal in enhancing drug bioavailability and metabolic stability. Recent studies highlight its utility in synthesizing small-molecule therapeutics, especially for neurological and inflammatory diseases. Users frequently search for "chiral building blocks for drug development" or "halogenated carbamates in pharmaceuticals," reflecting industry interest in such scaffolds.

From a synthetic perspective, benzyl N-(2R)-2-(3-bromo-4-fluorophenyl)-2-hydroxyethylcarbamate is synthesized via asymmetric reduction or enzymatic resolution, ensuring high enantiomeric purity. Its benzyloxycarbonyl (Cbz) protecting group allows selective deprotection, a feature highly valued in peptide chemistry. SEO-optimized queries like "how to handle Cbz-protected intermediates" or "applications of R-configuration hydroxyethyl carbamates" underscore its technical relevance. The compound’s stability under mild conditions also makes it suitable for high-throughput screening workflows.

In the context of green chemistry, researchers explore solvent-free or catalytic methods to produce 2679806-57-4, addressing sustainability concerns. Its low toxicity profile and compatibility with biocatalysts align with the shift toward eco-friendly synthesis. Popular search terms like "green synthesis of fluorinated carbamates" or "safe handling of bromoaryl compounds" mirror these priorities. Additionally, its role in protease inhibitor design has gained traction, linking it to cutting-edge antiviral research.

Analytical characterization of benzyl N-(2R)-2-(3-bromo-4-fluorophenyl)-2-hydroxyethylcarbamate typically involves HPLC, NMR, and mass spectrometry to confirm purity and configuration. The compound’s UV-active properties facilitate detection in complex matrices, a feature often queried as "analytical methods for chiral carbamates." Its crystalline form further supports X-ray diffraction studies, aiding in structure-activity relationship (SAR) analyses.

In conclusion, CAS No. 2679806-57-4 represents a multifaceted tool for modern drug design, bridging halogen chemistry, stereoselective synthesis, and biocompatibility. Its alignment with trending topics like targeted therapy and sustainable chemistry ensures continued relevance in scientific literature and industrial applications.